Cas no 1105191-82-9 (5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine)

5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine is a fluorinated oxazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluorophenyl group attached to an oxazole core, enhancing its stability and bioavailability. The presence of the methanamine moiety allows for further functionalization, making it a versatile intermediate in synthetic chemistry. This compound exhibits favorable physicochemical properties, including moderate lipophilicity and improved metabolic resistance due to fluorine substitution. Its well-defined molecular architecture supports precise modifications for structure-activity relationship studies. Researchers value this scaffold for its potential in developing bioactive molecules, particularly in antimicrobial and CNS-targeted drug discovery.
5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine structure
1105191-82-9 structure
Product Name:5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine
CAS No:1105191-82-9
MF:C10H8F2N2O
MW:210.180129051208
MDL:MFCD11986437
CID:4572031
PubChem ID:33676775
Update Time:2025-06-12

5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methanamine
    • 3-Isoxazolemethanamine, 5-(2,4-difluorophenyl)-
    • 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine
    • MDL: MFCD11986437
    • Inchi: 1S/C10H8F2N2O/c11-6-1-2-8(9(12)3-6)10-4-7(5-13)14-15-10/h1-4H,5,13H2
    • InChI Key: YEAOBZWPCOMYAO-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C(F)C=C2F)=CC(CN)=N1

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • Vapor Pressure: No date available

5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine Security Information

5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine Pricemore >>

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Additional information on 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine

Comprehensive Overview of 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine (CAS No. 1105191-82-9)

The compound 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine (CAS No. 1105191-82-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl and oxazole moieties, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound’s amine functional group further expands its utility, enabling facile derivatization for combinatorial chemistry and high-throughput screening.

From an SEO perspective, users frequently search for terms such as "fluorinated heterocycles," "oxazole derivatives in drug design," and "CAS 1105191-82-9 applications." These queries reflect the compound’s relevance in cutting-edge research. Additionally, the rise of AI-driven drug discovery has amplified interest in such molecules, as they are often used to train machine learning models for predictive pharmacology.

The synthesis of 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine typically involves multi-step organic reactions, including cyclization and fluorination protocols. Its purity and yield are critical for downstream applications, prompting advancements in green chemistry and catalytic methods to optimize production. Environmental concerns and regulatory pressures have also driven the adoption of sustainable synthesis routes, making this compound a case study for eco-friendly chemical manufacturing.

Beyond pharmaceuticals, 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine has potential in material science, particularly in the development of fluorescent probes and organic electronic materials. Its aromatic system and electron-rich heterocycle contribute to desirable optoelectronic properties, aligning with the global push for advanced functional materials.

In summary, 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine (CAS No. 1105191-82-9) represents a versatile scaffold with broad interdisciplinary appeal. Its integration into drug discovery pipelines, agrochemical formulations, and material innovations underscores its importance in modern science. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings.

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